![molecular formula C12H7ClN2OS B2913801 2-chloro-N-(3-cyanothiophen-2-yl)benzamide CAS No. 865545-71-7](/img/structure/B2913801.png)
2-chloro-N-(3-cyanothiophen-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(3-cyanothiophen-2-yl)acetamide is a chemical compound with the CAS Number: 55654-19-8 . It has a molecular weight of 200.65 . The IUPAC name for this compound is 2-chloro-N-(3-cyano-2-thienyl)acetamide . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for 2-chloro-N-(3-cyanothiophen-2-yl)acetamide is 1S/C7H5ClN2OS/c8-3-6(11)10-7-5(4-9)1-2-12-7/h1-2H,3H2,(H,10,11) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-chloro-N-(3-cyanothiophen-2-yl)acetamide is a solid compound . It has a molecular weight of 200.65 .Scientific Research Applications
Colorimetric Sensing
A study by Younes et al. (2020) explored a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, which showed potential in colorimetric sensing of fluoride anions. These compounds, including ones similar to 2-chloro-N-(3-cyanothiophen-2-yl)benzamide, exhibited a significant color transition in response to fluoride ions, demonstrating their utility in naked-eye detection of these ions in solutions (Younes et al., 2020).
Melanoma Cytotoxicity
Wolf et al. (2004) investigated radioiodinated N-(2-(diethylamino)ethyl)benzamides, revealing their selective targeting ability for melanotic melanoma. This research indicates the potential of benzamide derivatives, related to this compound, in melanoma treatment (Wolf et al., 2004).
Antipathogenic Activity
Limban et al. (2011) synthesized and characterized a number of acylthioureas, including 2-((4-methylphenoxy)methyl)-N-(aryl-carbamothioyl)benzamides. These compounds demonstrated significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus. This suggests a potential application of similar benzamide derivatives in antimicrobial agents (Limban et al., 2011).
Synthesis and Unique Properties
Nakayama et al. (1998) explored the synthesis and unique properties of benzamide derivatives, providing insights into the chemical behavior and potential applications of these compounds in various scientific fields (Nakayama et al., 1998).
Spectroscopic Properties and Applications
In 2016, Demir et al. conducted a study on 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, focusing on its crystal structure analysis and spectroscopic properties. This research adds to the understanding of the physical and chemical properties of benzamide derivatives, relevant to the study of this compound (Demir et al., 2016).
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-(3-cyanothiophen-2-yl)benzamide is the UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a major component of bacterial cell walls .
Mode of Action
This could lead to disruption of peptidoglycan synthesis, affecting the integrity of the bacterial cell wall and ultimately leading to bacterial cell death .
Biochemical Pathways
The compound’s action affects the peptidoglycan biosynthesis pathway . By inhibiting the UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase, it disrupts the formation of peptidoglycan, a key structural component of the bacterial cell wall . This can lead to cell wall weakening and eventual bacterial cell lysis .
Biochemical Analysis
Biochemical Properties
It is known that this compound interacts with the enzyme UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase
Molecular Mechanism
It is known to interact with the enzyme UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase , but the specifics of these interactions, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, are still under study.
properties
IUPAC Name |
2-chloro-N-(3-cyanothiophen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2OS/c13-10-4-2-1-3-9(10)11(16)15-12-8(7-14)5-6-17-12/h1-6H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPCADQIYKSDSIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(C=CS2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.